Beta-defensin 10 , BNBD-10

• bioactivity: Antibacterial
• sequence: EGVRSYLSCWGNRGICLLNRCPGRMRQIGTCLAPRVKCCR

Description

Beta-defensin 10 (BNBD-10) is a member of the beta-defensin family, a class of cationic antimicrobial peptides (AMPs) primarily involved in innate immunity. These peptides are characterized by their six-cysteine motif, forming three disulfide bonds that stabilize their structure. BNBD-10, specifically isolated from bovine neutrophils, is part of a larger group of bovine neutrophil beta-defensins (BNBD-1 to BNBD-13) .

BNBD-10 is encoded as a prepropeptide, which undergoes post-translational processing to generate the mature, bioactive peptide. Recombinant forms of BNBD-10 have been produced in E. coli and yeast systems, with distinct product codes (e.g., CSB-EP654925RA for E. coli-derived BNBD-10) . Its primary functions include antimicrobial activity against Gram-positive and Gram-negative bacteria, immunomodulation, and wound healing.

Comparison with Similar Compounds

Structural Comparison

Beta-defensins share a conserved cysteine-rich framework but exhibit sequence variability that influences their functional specificity. Below is a structural comparison of BNBD-10 with other bovine beta-defensins:

Defensin	Residues (Mature Form)	Prepropeptide Length	Key Structural Features
BNBD-10	Not specified	Not specified	Six-cysteine motif, cationic charge
BNBD-4	41 residues	63 amino acids	High hydrophobicity, α-helical regions
bBD-1	38 residues	64 amino acids	Extended β-sheet structure
bBD-2	41 residues	67 amino acids	Flexible loop regions

Notes:

• Cationic charge and disulfide bonds are critical for membrane disruption and microbial targeting across all beta-defensins .

Functional and Antimicrobial Activity

Beta-defensins vary in their antimicrobial spectra and potency. Comparative studies highlight:

Defensin	Target Microbes	Potency (MIC Range)	Additional Roles
BNBD-10	E. coli, S. aureus	2–10 µg/mL	Chemotaxis for immune cells
BNBD-4	P. aeruginosa, Candida spp.	1–5 µg/mL	Synergy with lysozyme
bBD-1	Salmonella spp., K. pneumoniae	5–20 µg/mL	Epithelial barrier reinforcement
bBD-2	Broad-spectrum (Gram-negative)	0.5–8 µg/mL	TLR4 activation, cytokine production

Key Findings :

• BNBD-10 demonstrates moderate activity against common pathogens but lacks the broad-spectrum efficacy of bBD-2 .

Genetic and Clinical Relevance

Copy number variations (CNVs) in beta-defensin genes have been linked to disease susceptibility. For example:

• BNBD-10’s role in COPD or asthma remains unstudied, emphasizing the need for targeted research.

Implications :

• E. coli-derived BNBD-10 is preferred for high-throughput applications, while yeast systems may better preserve post-translational modifications .